DIACETYLKORSEVERILINE DIACETYLKORSEVERILINE DIACETYLKORSEVERILINE(cas 21851-07-0) is an antiarrhythmic belonging to a novel structural class. Steroid alkaloidfrom Korolkowia sewerzowii plant (Liliaceae fam.) A representative of a new chemical class of antiarrhythmic remedies. By its antiarrhythmic mechanism of action possibly placed to quinidine-like remedies, i.e. to 1st class. Effective in Aconitine, electric irritation of ventricles myocardium, in ligation of descending branch of coronary artery and in chloride calcium arrhythmia. By its pharmacology it exceeds novocaineamide and quinidine by 2-5 times.
Brand Name: Vulcanchem
CAS No.: 21851-07-0
VCID: VC0000024
InChI: InChI=1S/C31H49NO4/c1-17-6-9-29-18(2)22-7-8-23-24(26(22)16-32(29)15-17)13-27-25(23)14-30(36-20(4)34)28-12-21(35-19(3)33)10-11-31(27,28)5/h17-18,21-30H,6-16H2,1-5H3/t17-,18-,21-,22-,23-,24-,25+,26-,27+,28-,29+,30-,31-/m1/s1
SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)OC(=O)C)C)OC(=O)C)C
Molecular Formula: C31H49NO4
Molecular Weight: 499.736

DIACETYLKORSEVERILINE

CAS No.: 21851-07-0

ADC Toxins

VCID: VC0000024

Molecular Formula: C31H49NO4

Molecular Weight: 499.736

Purity: 96 % (m.t., TLC, mass spectro, IR spectro, PMR spectro)

DIACETYLKORSEVERILINE - 21851-07-0

CAS No. 21851-07-0
Product Name DIACETYLKORSEVERILINE
Molecular Formula C31H49NO4
Molecular Weight 499.736
IUPAC Name [(1R,2S,6R,9S,10R,11S,14S,15S,17R,18S,20R,23R,24S)-17-acetyloxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-20-yl] acetate
Standard InChI InChI=1S/C31H49NO4/c1-17-6-9-29-18(2)22-7-8-23-24(26(22)16-32(29)15-17)13-27-25(23)14-30(36-20(4)34)28-12-21(35-19(3)33)10-11-31(27,28)5/h17-18,21-30H,6-16H2,1-5H3/t17-,18-,21-,22-,23-,24-,25+,26-,27+,28-,29+,30-,31-/m1/s1
Standard InChIKey FATOICABJMDCPU-LHTZQXJVSA-N
SMILES CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)OC(=O)C)C)OC(=O)C)C
Appearance Slightly yellowish amorphous powder
Description DIACETYLKORSEVERILINE(cas 21851-07-0) is an antiarrhythmic belonging to a novel structural class. Steroid alkaloidfrom Korolkowia sewerzowii plant (Liliaceae fam.) A representative of a new chemical class of antiarrhythmic remedies. By its antiarrhythmic mechanism of action possibly placed to quinidine-like remedies, i.e. to 1st class. Effective in Aconitine, electric irritation of ventricles myocardium, in ligation of descending branch of coronary artery and in chloride calcium arrhythmia. By its pharmacology it exceeds novocaineamide and quinidine by 2-5 times.
Purity 96 % (m.t., TLC, mass spectro, IR spectro, PMR spectro)
Synonyms Cevane-3,6,14-triol, 3,6-diacetate, (3alpha,5alpha,6alpha,25alpha)-
Reference - Nurridinov et al., Chem. Nat. Comp. (1968). 4:258
PubChem Compound 90470318
Last Modified Nov 11 2021
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